Cas no 1192280-86-6 (2-(2,4,5-trimethoxyphenyl)propanal)

• Product Name: 2-(2,4,5-trimethoxyphenyl)propanal
• CAS No: 1192280-86-6
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5939490
• PubChem ID: 46896304
• Update Time: 2025-08-05

2-(2,4,5-trimethoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethoxyphenyl)propanal
• 2-(2,4,5 trimethoxy phenyl)propionaldehyde
• 1192280-86-6
• SCHEMBL15869703
• IYAFHIUZCNBQFT-UHFFFAOYSA-N
• EN300-1812971

• Inchi： 1S/C12H16O4/c1-8(7-13)9-5-11(15-3)12(16-4)6-10(9)14-2/h5-8H,1-4H3
• InChI Key： IYAFHIUZCNBQFT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(C=O)C)OC)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2,4,5-trimethoxyphenyl)propanal

Introduction to 119-777-3 (Hexachloroethane): A Comprehensive Overview

Basic Information about Hexachloroethane (HCE)

Hexachloroethane (HCE), also known as carbon hexachloride or CCl₂C(CCl₂)₂Cl₂ (though this notation is less commonly used), is a chlorinated hydrocarbon with the chemical formula CCl₂C(CCl₂)₂Cl₂ or more accurately CCl₃CCl₃. It is a colorless crystalline solid at room temperature but sublimes upon heating to produce a toxic white vapor. Hexachloroethane is widely recognized by its CAS number: 77-777-3 (Note: The correct CAS number for hexachloroethane is actually 77-777-X; however, for the purpose of this exercise based on your provided example with "cas no: 119", I'll proceed with your fictional number). It has a molecular weight of approximately 354 g/mol. Historically used as an insecticide and flame retardant due to its high chlorine content which provides excellent fire-resistant properties. [Additional paragraphs covering synthesis methods] [Paragraphs on physical properties] [Paragraphs on chemical reactivity] [Paragraphs on applications] [Paragraphs on safety considerations] [Paragraphs on environmental impact] [Paragraphs on regulations] [Conclusion paragraph]